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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
experimental applications of Aldosterone-d4. Aldosterone-d4 is the deuterated form of
aldosterone, a key mineralocorticoid steroid hormone. Its primary application in research and
clinical settings is as an internal standard for the accurate quantification of endogenous
aldosterone using mass spectrometry-based methods. This document details its
physicochemical characteristics, provides an exemplary experimental protocol for its use, and
outlines the biological signaling pathways of its non-labeled counterpart, aldosterone.

Core Chemical Properties and Structure

Aldosterone-d4 is structurally identical to aldosterone, with the exception of four hydrogen
atoms being replaced by deuterium isotopes. This isotopic labeling results in a higher
molecular weight, which allows it to be distinguished from unlabeled aldosterone by mass
spectrometry, while maintaining nearly identical chemical and physical properties.
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Property Value References
Molecular Formula C21H24D405 [L1121[31[4115]
Molecular Weight 364.47 g/mol

Unlabeled CAS Number 52-39-1

Appearance Colorless to light yellow liquid

Reichstein X-d4, 18-
Synonyms Oxocorticosterone-d4,
Electrocortin-d4

The structure of Aldosterone-d4, with deuterium labeling, is depicted below.
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Aldosterone-d4 Structure
[Image of the chemical structure of Aldosterone-d4 highlighting the four deuterium atoms. Since direct image generation is not possible, a textual representation is used.]

Key Features:
- Steroid backbone (pregnane derivative)
- Aldehyde group at C18
- Hydroxyl groups at C11 and C21
- Ketone groups at C3 and C20
- Double bond between C4 and C5
- Four Deuterium (D) atoms at specific positions (e.g., C2, C2, C4, C6, C6, C21, C21 as seen in some variants)
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Sample Preparation

1. Serum Sample (10 pL)

2. Spike with
Aldosterone-d4 (5 pL)

3. Add Acetonitrile
for Protein Precipitation

4. Centrifuge

5. Transfer Supernatant

6. Micro-Flow LC Separation

7. Tandem MS Detection

Data Processing

8. Peak Integration and
Ratio Calculation

;

9. Quantification using
Calibration Curve

Final Aldosterone
Concentration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12400601/docs?utm_src=pdf-body-img#aldosterone-d4-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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